Cas no 3853-88-1 (cis-5-Norbornene-endo-2,3-dicarboxylic acid)

• Product Name: cis-5-Norbornene-endo-2,3-dicarboxylic acid
• CAS No: 3853-88-1
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD12026879
• CID: 306815
• PubChem ID: 24852975
• Update Time: 2025-10-28

cis-5-Norbornene-endo-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, (1R,2S,3R,4S)-rel-
• (cis)-5-Norbornene-endo-2,3-dicarboxylic acid
• (1S,2R,3R,4S)-Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
• 3,6-Endomethylene-.δ.4-tetrahydrophthalic acid
• 5-Norbornene-2,3-dicarboxylicacid
• BICYCLO[2.2.1]HEPT-5-ENE-2,3-DICARBOXYLIC ACID
• cis-5-Norbornene-endo-2,3-dicarboxylic acid
• endo-Methylenetetrahydrophthalic acid
• endo-Norbornene-cis-5,6-dicarboxylic acid
• CID 122176685
• A873821
• endo-cis-5-Norbornene-2,3-dicarboxylic acid
• H11021
• Q27293922
• endo-Bicyclo(2.2.1)heptene-5-ene-2,3-dicarboxylic acid
• XO203WA3PO
• MFCD00003735
• Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, (endo,endo)-
• bicyclo[2.2.1]hept-2-ene-endo-cis-5,6-dicarboxylic acid
• Bicyclo(2.2.1)hept-5-ene-endo-2,3-cis-dicarboxylic acid
• 5-norbornene-endo-2,3-dicarboxylic acid
• cis-5-Norbornene-endo-2,3-dicarboxylic acid, 98%
• cis-endo-Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
• REL-(1R,2S,3R,4S)-BICYCLO[2.2.1]HEPT-5-ENE-2,3-DICARBOXYLIC ACID
• (1R,2S,3R,4S)-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
• cis-endo-Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid
• 2-Norbornene-5,6-endo-cis-dicarboxylic acid
• SCHEMBL136912
• Endic acid
• AKOS037649203
• Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, (1R,2S,3R,4S)-rel-
• Bicyclo(2.2.1)hept-5-ene-endo-cis-2,3-dicarboxylic acid
• 3,6-Endomethylene-delta4-tetrahydrophthalic acid
• NSC 123024
• Q-101116
• NSC-123024
• cis-endo-5-Norbornene-2,3-dicarboxylic acid
• cis-endo-Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid
• 3853-88-1
• BS-17178
• cis-3,6-Endomethylene-1,2,3,6-tetrahydrophthalic acid
• UNII-XO203WA3PO
• CS-0157298
• Carbic acid
• 5-Norbornene-2,3-dicarboxylic acid, cis-endo-
• NIDNOXCRFUCAKQ-UMRXKNAASA-N
• CHEMBL5266781

• MDL： MFCD12026879
• Inchi： 1S/C9H10O4/c10-8(11)6-4-1-2-5(3-4)7(6)9(12)13/h1-2,4-7H,3H2,(H,10,11)(H,12,13)/t4-,5+,6-,7+
• InChI Key： NIDNOXCRFUCAKQ-UMRXKNAASA-N
• SMILES： OC([C@H]1[C@@H](C(=O)O)[C@H]2C=C[C@@H]1C2)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6
• Molecular Weight: 182.17

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191-192 °C (decomposition)
• Boiling Point: 419.8ºC at 760mmHg
• Flash Point: 221.8ºC
• Refractive Index: 1.601
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 74.60000
• LogP: 0.59390
• Solubility: Not determined

cis-5-Norbornene-endo-2,3-dicarboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals Electrical Materials

Additional information on cis-5-Norbornene-endo-2,3-dicarboxylic acid

Introduction to cis-5-Norbornene-endo-2,3-dicarboxylic acid (CAS No. 3853-88-1)

cis-5-Norbornene-endo-2,3-dicarboxylic acid, with the chemical formula C₉H₈O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural features, characterized by a norbornene backbone and two carboxylic acid groups, make it a versatile intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its utility in the development of innovative drug candidates and advanced materials.

The molecular structure of cis-5-Norbornene-endo-2,3-dicarboxylic acid consists of a bicyclic framework with a five-membered cyclopentane ring fused to a seven-membered bicyclo[2.2.1]heptane system. The presence of two carboxylic acid substituents at the 2 and 3 positions enhances its reactivity, making it a valuable building block for constructing more complex molecules. This structural motif is particularly useful in medicinal chemistry due to its ability to form stable hydrogen bonds and participate in various enzymatic interactions.

In recent years, cis-5-Norbornene-endo-2,3-dicarboxylic acid has been extensively studied for its potential applications in drug design. Its rigid bicyclic core provides a scaffold that can be modified to create novel pharmacophores with improved binding affinity and selectivity. For instance, researchers have explored its use in the development of protease inhibitors, where the carboxylic acid groups can be functionalized to target specific enzymatic sites. Additionally, its incorporation into peptidomimetics has shown promise in enhancing drug stability and bioavailability.

The synthesis of cis-5-Norbornene-endo-2,3-dicarboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors such as norbornadiene or norbornene derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and carboxylation reactions, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale production.

One of the most compelling aspects of cis-5-Norbornene-endo-2,3-dicarboxylic acid is its role in material science applications. Its unique structural properties make it an excellent candidate for designing polymers with enhanced mechanical strength and thermal stability. Researchers have demonstrated its use in creating novel copolymers that exhibit superior performance characteristics compared to traditional materials. These advancements underscore the compound's potential beyond pharmaceuticals and into the realm of advanced materials engineering.

The biological activity of cis-5-Norbornene-endo-2,3-dicarboxylic acid has also been explored in detail. Studies have shown that derivatives of this compound can interact with various biological targets, including receptors and enzymes involved in metabolic pathways. For example, modifications at the carboxylic acid positions have led to compounds with anti-inflammatory and anti-cancer properties. These findings highlight the compound's versatility as a pharmacological tool for addressing diverse therapeutic challenges.

In conclusion, cis-5-Norbornene-endo-2,3-dicarboxylic acid (CAS No. 3853-88-1) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in advancing chemical innovation is likely to grow even further.